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Compound of Interest

Diethyl
Compound Name:
bis(hydroxymethyl)malonate

Cat. No.: B146577

A Spectroscopic Guide to Diethyl
Bis(hydroxymethyl)malonate and Its Precursors

For researchers, scientists, and professionals in drug development, a thorough understanding
of the spectroscopic characteristics of chemical compounds is paramount for identification,
purity assessment, and structural elucidation. This guide provides a comparative analysis of the
spectroscopic data for Diethyl bis(hydroxymethyl)malonate and its precursors, diethyl
malonate and formaldehyde, supported by experimental data and protocols.

This publication offers a detailed examination of the Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) data for each compound. The information is
presented in a clear, tabular format to facilitate straightforward comparison. Additionally, a
comprehensive experimental protocol for the synthesis of Diethyl
bis(hydroxymethyl)malonate is provided, along with a visual representation of the synthetic
pathway.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic features of Diethyl
bis(hydroxymethyl)malonate, diethyl malonate, and formaldehyde, allowing for a direct
comparison of their characteristic signals.
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Table 1: *H NMR Spectroscopic Data

Chemical Shift Lo . .
Compound Multiplicity Integration Assignment
(3) ppm
Diethyl
bis(hydroxymeth ~4.2 q 4H -OCH2CHs
yl)malonate
~3.8 s 4H -CH20H
~2.5 brs 2H -OH
~1.2 t 6H -OCH2CHs
Diethyl
4.20 q 4H -OCHz2CHs
Malonate[1][2]
3.39 S 2H -CH2-
1.27 t 6H -OCH2CHs
Formaldehyde ~9.6 S 1H -CHO

Note: Solvent for *H NMR of Diethyl bis(hydroxymethyl)malonate and Diethyl Malonate is

CDCls. The chemical shift of formaldehyde can vary depending on the solvent and

concentration.

Table 2: IR Spectroscopic Data
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Compound Wavenumber (cm~—?) Functional Group
Diethyl

bis(hydroxymethyl)malonate[3] ~3400 (broad) O-H (alcoho)
~2980 C-H (aliphatic)

~1730 C=0 (ester)

~1200 C-O (ester/alcohol)

Diethyl Malonate[4][5] 2985, 2942, 2909 C-H (aliphatic)
1751, 1736 C=0 (ester)

1370, 1260, 1155, 1032 C-O (ester)

Formaldehyde[6][7][8] 2843, 2783 C-H (aldehyde)
1746 C=0 (aldehyde)

Table 3: Mass S Data (E| lonization)

Molecular Weight (

Compound Molecular Formula Key m/z values
g/mol )

Diethyl

, 220 (M+), 189, 173,
bis(hydroxymethyl)mal  CoH160s 220.22

145, 129, 101

onate[3][9]

. 160 (M+), 115, 88, 61,
Diethyl Malonate[10] C7H1204 160.17 45
Formaldehyde[8] CH20 30.03 30 (M+), 29, 28

Experimental Protocol: Synthesis of Diethyl
Bis(hydroxymethyl)malonate

This section details the experimental procedure for the synthesis of Diethyl
bis(hydroxymethyl)malonate from diethyl malonate and formaldehyde.[11]

Materials:
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» Diethyl malonate

o Formaldehyde solution (e.g., 37% in water)

o Potassium carbonate (K2COs) or another suitable base
o Diethyl ether

e Anhydrous sodium sulfate

e Saturated agueous ammonium chloride solution
Procedure:

» To a stirred solution of diethyl malonate in water, add a catalytic amount of potassium
carbonate.

o Slowly add formaldehyde solution to the mixture at room temperature. The reaction is
typically exothermic.

o Continue stirring for several hours until the reaction is complete (monitored by TLC).
e Quench the reaction by adding a saturated aqueous solution of ammonium chloride.
o Extract the aqueous layer with diethyl ether.

o Combine the organic layers and dry over anhydrous sodium sulfate.

 Filter and concentrate the solution under reduced pressure to yield the crude product.

 Purify the crude product by recrystallization or column chromatography to obtain pure
Diethyl bis(hydroxymethyl)malonate.

Visualizing the Synthesis

The following diagrams illustrate the chemical reaction and the experimental workflow for the
synthesis of Diethyl bis(hydroxymethyl)malonate.
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Synthesis of Diethyl bis(hydroxymethyl)malonate

Diethyl Malonate

Formaldehyde Diethyl bis(hydroxymethyl)malonate
Base (e.g., K2CO3)

Click to download full resolution via product page

Caption: Chemical reaction for the synthesis of Diethyl bis(hydroxymethyl)malonate.
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Experimental Workflow for Synthesis

Reaction

Work-up

R

—  |—

Purif&ation

Concentrate

'

Purify (Recrystallization/Chromatography)

Pure Diethyl bis(hydroxymethyl)malonate

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b146577?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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